Cas no 140640-07-9 (2-Butenenitrile, 3-(1H-indol-7-yl)-)

• Product Name: 2-Butenenitrile, 3-(1H-indol-7-yl)-
• CAS No: 140640-07-9
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 1307511
• Update Time: 2024-08-03

2-Butenenitrile, 3-(1H-indol-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 3-(1H-indol-7-yl)-

• Inchi： 1S/C12H10N2/c1-9(5-7-13)11-4-2-3-10-6-8-14-12(10)11/h2-6,8,14H,1H3
• InChI Key： DKWHQKBXFUVNSE-UHFFFAOYSA-N
• SMILES： C(#N)C=C(C1C2=C(C=CC=1)C=CN2)C

Computed Properties

• Exact Mass: 182.0845

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 390.9±11.0 °C(Predicted)
• PSA: 39.58
• pka: 15.95±0.30(Predicted)